Cas no 22138-86-9 (Coronene-1-carbaldehyde)

• Product Name: Coronene-1-carbaldehyde
• CAS No: 22138-86-9
• MF: C₂₅H₁₂O
• MW: 328.362186431885
• CID: 2836365
• PubChem ID: 14121113
• Update Time: 2025-04-21

Coronene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID60556215
• 22138-86-9
• CORONENE-1-CARBALDEHYDE
• DTXCID20506998
• transcoronal
• SCHEMBL9428116
• Coronene-1-carbaldehyde

• Inchi： 1S/C25H12O/c26-12-18-11-17-8-7-15-4-2-13-1-3-14-5-6-16-9-10-19(18)25-23(16)21(14)20(13)22(15)24(17)25/h1-12H
• InChI Key： ZIBSSYPUGNXJFJ-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C=CC3=CC=C4C=CC5=CC=C6C=CC=1C1C6=C5C4=C3C=12

Computed Properties

• Exact Mass: 328.088815002Da
• Monoisotopic Mass: 328.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 17.1Ų